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Compound of Interest

Compound Name: 4-Chloropyrrolo[1,2-a]quinoxaline

CAS No.: 6025-69-0

Cat. No.: B1276247

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 4-Chloropyrrolo[1,2-
a]quinoxaline, a key heterocyclic intermediate in synthetic and medicinal chemistry. This

document moves beyond a simple recitation of facts to offer insights into its synthesis,

reactivity, and applications, grounded in established chemical principles and supported by

scientific literature.

Core Compound Identification
Chemical Identity:
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Attribute Value Source

IUPAC Name
4-chloropyrrolo[1,2-

a]quinoxaline
[1]

CAS Number 6025-69-0 [1]

Molecular Formula C₁₁H₇ClN₂ [1]

Molecular Weight 202.64 g/mol [1]

Canonical SMILES
C1=CC=C2C(=C1)N=C(C3=C

C=CN32)Cl
[1]

Strategic Synthesis of the Pyrrolo[1,2-a]quinoxaline
Scaffold
The synthesis of 4-Chloropyrrolo[1,2-a]quinoxaline is most effectively achieved through a

multi-step pathway commencing with readily available starting materials. A common and

reliable method involves the initial construction of the pyrrolo[1,2-a]quinoxalin-4(5H)-one core,

followed by a chlorodehydroxylation reaction.

Synthesis of the Lactam Intermediate: Pyrrolo[1,2-
a]quinoxalin-4(5H)-one
The precursor lactam, Pyrrolo[1,2-a]quinoxalin-4(5H)-one (CAS: 6025-68-9), can be

synthesized through several reported methods.[2] One efficient approach involves the reaction

of 1-(2-nitrophenyl)-1H-pyrrole-2-carboxylic acid methyl ester.[2]

Chlorodehydroxylation to Yield 4-Chloropyrrolo[1,2-
a]quinoxaline
The conversion of the lactam to the target 4-chloro derivative is a critical step that introduces

the reactive handle for further functionalization. This is typically accomplished using a strong

chlorinating agent.

Experimental Protocol:
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Reaction: Conversion of Pyrrolo[1,2-a]quinoxalin-4(5H)-one to 4-Chloropyrrolo[1,2-
a]quinoxaline.

Causality: Phosphorus oxychloride (POCl₃) is a powerful dehydrating and chlorinating agent. It

reacts with the amide oxygen of the lactam, forming a reactive intermediate that is

subsequently displaced by a chloride ion to yield the desired 4-chloro product.

Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, suspend Pyrrolo[1,2-a]quinoxalin-4(5H)-one in an excess of phosphorus oxychloride

(POCl₃). The reaction should be performed under an inert atmosphere (e.g., nitrogen or

argon) to prevent side reactions with atmospheric moisture.

Heating: Heat the reaction mixture to reflux. The progress of the reaction can be monitored

by Thin Layer Chromatography (TLC) until the starting material is consumed.

Work-up: After completion, carefully quench the reaction mixture by slowly adding it to

crushed ice with vigorous stirring. This will hydrolyze the excess POCl₃.

Neutralization: Neutralize the acidic aqueous solution with a suitable base, such as sodium

bicarbonate or sodium hydroxide solution, until the pH is neutral or slightly basic.

Extraction: Extract the aqueous layer with a suitable organic solvent, such as

dichloromethane or ethyl acetate.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can then be purified by column

chromatography on silica gel to afford pure 4-Chloropyrrolo[1,2-a]quinoxaline.

Diagram of Synthetic Pathway:
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Starting Materials Synthetic Steps

2-Nitroaniline Pyrrolo[1,2-a]quinoxalin-4(5H)-one
(CAS: 6025-68-9)

Multistep
Synthesis 4-Chloropyrrolo[1,2-a]quinoxaline

(CAS: 6025-69-0)
POCl₃, Reflux

Click to download full resolution via product page

Caption: Synthetic route to 4-Chloropyrrolo[1,2-a]quinoxaline.

Reactivity and Chemical Behavior
The chemical utility of 4-Chloropyrrolo[1,2-a]quinoxaline is primarily dictated by the reactivity

of the chlorine atom at the 4-position. This position is susceptible to nucleophilic substitution

and serves as an excellent coupling partner in various cross-coupling reactions.

Nucleophilic Aromatic Substitution (SₙAr)
The electron-withdrawing nature of the quinoxaline ring system activates the C4 position

towards nucleophilic attack. This allows for the displacement of the chloride with a variety of

nucleophiles, including amines, alcohols, and thiols. This reactivity is fundamental to the

synthesis of diverse libraries of pyrrolo[1,2-a]quinoxaline derivatives for biological screening.

Palladium-Catalyzed Cross-Coupling Reactions
The chloro-substituent makes 4-Chloropyrrolo[1,2-a]quinoxaline an ideal substrate for

palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-

Hartwig reactions.

Suzuki-Miyaura Coupling: This reaction enables the formation of carbon-carbon bonds by

coupling with boronic acids or their esters. This is a powerful tool for introducing aryl or vinyl

substituents at the 4-position, significantly expanding the structural diversity of accessible

compounds.

Buchwald-Hartwig Amination: This reaction facilitates the formation of carbon-nitrogen bonds

by coupling with a wide range of primary and secondary amines. This is a key transformation
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for the synthesis of various amino-substituted pyrrolo[1,2-a]quinoxalines, which have shown

significant biological activities.

Diagram of Key Reactions:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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